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Compound of Interest

Compound Name: Ethylenediamine dihydroiodide

Cat. No.: B1218184 Get Quote

CAS Number: 5700-49-2

An In-depth Technical Guide

Introduction
Ethylenediamine dihydroiodide (EDDI), with the CAS number 5700-49-2, is a salt composed

of ethylenediamine and two equivalents of hydroiodic acid.[1] It is a white to off-white or light

yellow crystalline powder that is soluble in water.[2][3] EDDI is primarily recognized for its high

bioavailability as an organic source of iodine, making it a crucial additive in animal nutrition,

particularly in cattle and pet food, to prevent iodine deficiency.[2][4] Beyond its nutritional role, it

has demonstrated efficacy in the prevention of foot rot in cattle.[5][6] This technical guide

provides a comprehensive overview of the chemical properties, synthesis, applications, and

biological role of Ethylenediamine Dihydroiodide for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
Ethylenediamine dihydroiodide is a stable compound under normal conditions, though it is

hygroscopic and may absorb moisture from the air.[4] Key quantitative data regarding its

properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₂H₁₀I₂N₂ [1]

Molecular Weight 315.92 g/mol [1]

Appearance
White to off-white or light

yellow crystalline powder
[2][3][7]

Melting Point 208 to 212 °C (Predicted) [8]

Solubility
Soluble in water and methanol.

Insoluble in benzene.
[3][4]

Density Not Known [8]

Synthesis of Ethylenediamine Dihydroiodide
There are two primary methods for the synthesis of Ethylenediamine dihydroiodide: direct

neutralization and a catalytic process.

Direct Neutralization with Hydroiodic Acid
This method involves the direct reaction of ethylenediamine with hydroiodic acid.

Experimental Protocol:

In a reaction vessel equipped with a stirrer and cooling system, dissolve ethylenediamine in

a suitable solvent, such as water.

Slowly add a stoichiometric amount of hydroiodic acid (HI) to the ethylenediamine solution

while stirring continuously. The reaction is exothermic, and the temperature should be

controlled.

Continue stirring for a specified period to ensure the reaction goes to completion.

The resulting solution is then concentrated by evaporation to induce crystallization of

Ethylenediamine dihydroiodide.
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The crystals are collected by filtration, washed with a cold solvent to remove impurities, and

then dried under vacuum.
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Figure 1: Workflow for Direct Neutralization Synthesis of EDDI.

Catalytic Synthesis from Elemental Iodine
This method avoids the direct use of hydroiodic acid, which can be hazardous and expensive.

[9]

Experimental Protocol:

Charge a pressure-rated reaction kettle with elemental iodine, ethylenediamine, and a

platinum black catalyst.[9]

Seal the reactor and replace the air with an inert gas, such as nitrogen.[9]

Introduce hydrogen gas into the reactor while maintaining continuous stirring.[9]

Control the temperature between 50-60°C and the pressure between 1.5-2.5 MPa, allowing

the reaction to proceed. In this step, hydrogen and iodine react on the catalyst surface to

form hydrogen iodide, which then neutralizes the ethylenediamine.[9]

After the reaction is complete, release the pressure and add alcohol to the mixture.[9]

Filter the solution to remove the platinum black catalyst.[9]
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Transfer the filtrate to a crystallizing tank and cool to 0-5°C with slow stirring to induce

crystallization.[9]

Collect the Ethylenediamine dihydroiodide crystals by filtration and dry them under

vacuum.[9]
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Figure 2: Workflow for Catalytic Synthesis of EDDI.

Analytical Methods
The purity and composition of Ethylenediamine dihydroiodide can be determined using

standard analytical techniques.

Argentometric Titration for Iodide Content
This method is used to quantify the iodide ion content.

Experimental Protocol:

Accurately weigh a sample of Ethylenediamine dihydroiodide and dissolve it in distilled

water.

Add a few drops of an indicator, such as potassium chromate.

Titrate the solution with a standardized solution of silver nitrate (AgNO₃).
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The endpoint is reached when a reddish-brown precipitate of silver chromate (Ag₂CrO₄)

forms and persists.

The concentration of iodide is calculated based on the volume of silver nitrate solution used.

[10][11]

Kjeldahl Method for Nitrogen Content
This method determines the total nitrogen content, which verifies the amount of

ethylenediamine.

Experimental Protocol:

Digestion: Place a weighed sample in a Kjeldahl flask with a catalyst (e.g., copper sulfate)

and concentrated sulfuric acid. Heat the mixture to digest the organic material, converting

the nitrogen to ammonium sulfate.[12][13]

Distillation: After cooling, make the solution alkaline with sodium hydroxide. Distill the

liberated ammonia into a receiving flask containing a known amount of standard acid (e.g.,

boric acid).[12][13]

Titration: Titrate the excess acid in the receiving flask with a standard base solution. The

amount of nitrogen in the original sample is calculated from the amount of ammonia

produced.[12][13]

Applications
Animal Nutrition
The primary application of Ethylenediamine dihydroiodide is as a nutritional supplement in

animal feed. It serves as a highly bioavailable source of iodine, essential for the synthesis of

thyroid hormones.[2][4] The FDA has set a limit for its intake in cattle at 50 mg/head/day.[1]

Prevention of Foot Rot in Cattle
EDDI has been shown to be effective in preventing foot rot in cattle, an infectious disease

caused by the bacteria Fusobacterium necrophorum and Prevotella melaninogenicus.[5][6][14]

While the exact mechanism is not fully elucidated, it is believed to be related to the
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antimicrobial properties of iodine.[15] Studies have shown a significant reduction in the

incidence and severity of foot rot in cattle receiving EDDI supplementation.[5][6]

Biological Role and Mechanism of Action
Iodine Source for Thyroid Hormone Synthesis
The primary biological role of Ethylenediamine dihydroiodide is to provide a readily

absorbable source of iodide. Iodide is an essential component of the thyroid hormones,

thyroxine (T4) and triiodothyronine (T3), which are crucial for regulating metabolism in the

body.

The synthesis of thyroid hormones occurs in the thyroid gland and involves the following key

steps:

Iodide Trapping: Iodide ions are actively transported from the bloodstream into the thyroid

follicular cells.

Oxidation and Iodination: The enzyme thyroid peroxidase oxidizes iodide to iodine, which is

then incorporated into tyrosine residues of the thyroglobulin protein.

Coupling: Two iodinated tyrosine molecules are coupled together to form T4 or T3, which

remain attached to thyroglobulin.

Release: Thyroglobulin is taken back into the follicular cells, where T4 and T3 are cleaved

and released into the bloodstream.
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Figure 3: Simplified Pathway of Thyroid Hormone Synthesis.

Antimicrobial Action in Foot Rot Prevention
The mechanism by which EDDI prevents foot rot is thought to be related to the antimicrobial

properties of iodine. It is hypothesized that secreted iodine at the skin surface of the hoof may
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create an environment that is less conducive to the growth of the causative bacteria.[15]

However, some studies suggest that the addition of EDDI to rations did not affect the frequency

of experimentally induced foot rot, indicating that the mechanism may be more complex and

warrants further investigation.[16]

Safety and Toxicology
Ethylenediamine dihydroiodide is classified as harmful if swallowed and causes skin and eye

irritation.[17][18] Chronic exposure to iodides may lead to "iodism," characterized by skin rash,

runny nose, headache, and irritation of mucous membranes.[17] The oral LD50 of the parent

compound, ethylenediamine, in rats is reported as 637 mg/kg.[19]

Stability
Ethylenediamine dihydroiodide is a hygroscopic solid and should be stored in a cool, dry

place away from moisture.[4] Stability studies should be conducted under controlled

temperature and humidity conditions to establish a re-test period or shelf life, in accordance

with regulatory guidelines.[20][21][22][23]

Conclusion
Ethylenediamine dihydroiodide (CAS 5700-49-2) is a valuable compound with significant

applications in animal health and nutrition. Its primary role as a bioavailable source of iodine is

critical for normal thyroid function. Furthermore, its demonstrated efficacy in preventing foot rot

in cattle highlights its potential for broader veterinary applications. This technical guide has

provided a detailed overview of its properties, synthesis, analytical methods, and biological

roles to support further research and development in the fields of animal science and drug

development. Further investigation into the precise mechanism of its antimicrobial action is

warranted to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethylenediamine Dihydroiodide: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1218184#ethylenediamine-
dihydroiodide-cas-number-5700-49-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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